trans-3,4-Dihydroxypiperidine hydrochloride
Overview
Description
“trans-3,4-Dihydroxypiperidine hydrochloride” is a chemical compound with the CAS number 443648-97-3 . It is not intended for human or veterinary use and is used for research purposes.
Molecular Structure Analysis
The molecular formula of “trans-3,4-Dihydroxypiperidine hydrochloride” is C₅H₁₂ClNO₂. The InChI code is 1S/C5H11NO2.ClH/c7-4-1-2-6-3-5(4)8;/h4-8H,1-3H2;1H/t4-,5-;/m1./s1 .Physical And Chemical Properties Analysis
The molecular weight of “trans-3,4-Dihydroxypiperidine hydrochloride” is 153.61 . It is stored in an inert atmosphere at room temperature . The physical form of the compound is solid .Scientific Research Applications
Drug Designing
Piperidines are among the most important synthetic fragments for designing drugs . Their derivatives are present in more than twenty classes of pharmaceuticals . Therefore, “trans-3,4-Dihydroxypiperidine hydrochloride” could potentially be used in the design of new drugs.
Pharmaceutical Industry
Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction . Thus, “trans-3,4-Dihydroxypiperidine hydrochloride” could be used in the pharmaceutical industry for the synthesis of various drugs.
Synthesis of Piperidine Derivatives
The compound could be used in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .
Biological Activity Studies
Piperidine derivatives have been studied for their biological activity . “trans-3,4-Dihydroxypiperidine hydrochloride” could potentially be used in similar studies to understand its biological activity.
Antioxidant Effect Studies
Some piperidine derivatives have shown antioxidant effects . “trans-3,4-Dihydroxypiperidine hydrochloride” could potentially be used in studies investigating its antioxidant effects.
Neurotoxicity Inhibition Studies
Certain piperidine derivatives have shown inhibitory action for the glutamate-induced neurotoxicity in neuronal cells . “trans-3,4-Dihydroxypiperidine hydrochloride” could potentially be used in similar studies.
Safety and Hazards
properties
IUPAC Name |
(3S,4S)-piperidine-3,4-diol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO2.ClH/c7-4-1-2-6-3-5(4)8;/h4-8H,1-3H2;1H/t4-,5-;/m0./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DGTFLCBNCAMFON-FHAQVOQBSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC(C1O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CNC[C@@H]([C@H]1O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
trans-3,4-Dihydroxypiperidine hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-((4,6-Dichloro-1,3,5-triazin-2-yl)amino)-3',6'-dihydroxy-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one hydrochloride](/img/structure/B1141836.png)
![cis-4-Oxo-hexahydro-pyrrolo[3,4-C]pyrrole-2-carboxylic acid tert-butyl ester](/img/structure/B1141839.png)
